Cas no 18158-16-2 (benzyl 5-oxo-1,4-diazepane-1-carboxylate)

• Product Name: benzyl 5-oxo-1,4-diazepane-1-carboxylate
• CAS No: 18158-16-2
• Molecular Formula: C₁₃H₁₆N₂O₃
• Molecular Weight: 248.27774
• MDL: MFCD03426387
• CID: 50968
• PubChem ID: 2760254

benzyl 5-oxo-1,4-diazepane-1-carboxylate Properties

Names and Identifiers

• 1-Cbz-[1,4]Diazepan-5-one
• 5-Oxo-[1,4]diazepane-1-carboxylic acid benzyl ester
• Benzyl 5-Oxo-1,4-diazepane-1-carboxylate
• AKOS009110988
• EN300-1194533
• SCHEMBL1570844
• MFCD03426387
• 18158-16-2
• 5-Oxo-[1,4]diazepane-1-carboxylic acid benzylester
• A13368
• 5-Oxo-[1,4]diazepane-1-carboxylicacidbenzylester;1-CBZ-[1,4]DIAZEPAN-5-ONE
• SY020419
• 1-Cbz-1,4-diazepan-5-one
• DTXSID30375076
• FWIFVWFHEUKZII-UHFFFAOYSA-N
• AS-37378
• SB11682
• CS-0038568
• 1-Cbz-[1 pound not4]diazepan-5-one
• FT-0630152

• MDL： MFCD03426387
• InChIKey： FWIFVWFHEUKZII-UHFFFAOYSA-N
• Inchi： 1S/C13H16N2O3/c16-12-6-8-15(9-7-14-12)13(17)18-10-11-4-2-1-3-5-11/h1-5H,6-10H2,(H,14,16)
• SMILES： O=C(OCC1=CC=CC=C1)N1CCNC(=O)CC1

Computed Properties

• Exact Mass: 248.11618
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 248.116
• Heavy Atom Count: 18
• Complexity: 301
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 58.6A^2

Experimental Properties

• PSA: 58.64
• Refractive Index: 1.548
• Boiling Point: 468.7 ℃ at 760 mmHg
• Flash Point: 237.3°C
• Color/Form: White to Yellow Solid
• Density: 1.204